molecular formula C9H10O3 B8607840 4-Hydroxy-2-methoxy-6-methylbenzaldehyde CAS No. 67088-25-9

4-Hydroxy-2-methoxy-6-methylbenzaldehyde

Cat. No.: B8607840
CAS No.: 67088-25-9
M. Wt: 166.17 g/mol
InChI Key: FQOTZLQTVXWZQZ-UHFFFAOYSA-N
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Description

4-Hydroxy-2-methoxy-6-methylbenzaldehyde is a natural product found in Grosmannia wageneri with data available.

Properties

CAS No.

67088-25-9

Molecular Formula

C9H10O3

Molecular Weight

166.17 g/mol

IUPAC Name

4-hydroxy-2-methoxy-6-methylbenzaldehyde

InChI

InChI=1S/C9H10O3/c1-6-3-7(11)4-9(12-2)8(6)5-10/h3-5,11H,1-2H3

InChI Key

FQOTZLQTVXWZQZ-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1C=O)OC)O

Canonical SMILES

CC1=CC(=CC(=C1C=O)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Crude 2-methoxy-6-methyl-4-(tetrahydro-pyran-2-yloxy)-benzaldehyde from the above step was diluted with MeOH (30 mL), then treated with Amberlyst® 15 (0.10 g). The suspension was heated at 50° C. for 1 h. The resin was removed by hot filtration and the filtrate was concentrated to a yellow semi-solid. The residue was recrystallized from MeOH and hexanes to give 4-hydroxy-2-methoxy-6-methyl-benzaldehyde (4.16 g, 78% over 2 steps), as a yellow solid. 1H NMR (400 MHz, CDCl3) δ 10.47 (s, 1H), 6.32 (s, 1H), 6.25 (s, 1H), 5.49 (br s, 1H), 3.87 (s, 3H), 2.56 (s, 3H).
Name
2-methoxy-6-methyl-4-(tetrahydro-pyran-2-yloxy)-benzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
[Compound]
Name
15
Quantity
0.1 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-Hydroxy-2-methoxy-6-methylbenzaldehyde
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4-Hydroxy-2-methoxy-6-methylbenzaldehyde
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4-Hydroxy-2-methoxy-6-methylbenzaldehyde
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4-Hydroxy-2-methoxy-6-methylbenzaldehyde
Reactant of Route 6
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4-Hydroxy-2-methoxy-6-methylbenzaldehyde

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